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Background on Quinacrine and its Antibacterial History

Quinacrine is an acridine derivative that was historically investigated for its antimicrobial properties [1] [2].

The following table summarizes its key aspects as a potential antibacterial agent:

Aspect Details

Chemical Grouping 9-aminoacridine derivative [1] [2]

Historical Status Early antibacterial investigations were largely superseded by penicillin
in the 1940s [1] [2]

General Mechanism of
Action (for related
Acridines)

Some acridines, like acriflavine, are known to act as fluorescent dyes
that intercalate into nucleic acids, thereby inhibiting bacterial and viral

replication [1] [2].

Modern Research Context Research interest has shifted to other therapeutic areas, including its

potential as an anti-cancer agent and for treating prion diseases [1] [2]
[3].

The diagram below illustrates the shift in research focus for quinacrine and related acridines over time:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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